(R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one
Overview
Description
The compound (R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one is a chiral oxazolidinone derivative. Oxazolidinones are a class of compounds that have garnered interest due to their applications in medicinal chemistry and as building blocks in organic synthesis. The presence of a fluorophenyl group suggests potential bioactivity, as fluorine atoms are often incorporated into pharmaceuticals to modulate their properties.
Synthesis Analysis
The synthesis of related oxazolidinone compounds has been reported in the literature. For instance, the synthesis of (4R)-(2-oxo-1,3-oxazolidin-4-yl)-acetic acid (D-Oxac) homo-oligomers was achieved through a solution-phase total synthesis, indicating the feasibility of synthesizing complex oxazolidinone structures . Additionally, chiral auxiliary-bearing isocyanides have been utilized to synthesize strongly fluorescent oxazolidinone derivatives, demonstrating the versatility of oxazolidinones in synthetic applications . The synthesis of (R)-4-Phenyl-5,5-dimethyl-oxazolidin-2-one from d-phenylglycine also exemplifies the use of chiral auxiliaries for stereoselective synthesis .
Molecular Structure Analysis
The molecular structure of oxazolidinone derivatives has been extensively studied. X-ray crystallography has revealed that compounds such as (R)-5-hydroxymethyl-3-(4-methoxyphenyl)oxazolidin-2-one exhibit coplanarity between the phenyl and oxazolidinone rings, which is indicative of electronic delocalization within the oxazolidinone moiety . This structural feature is likely to be present in (R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one as well, given the structural similarities.
Chemical Reactions Analysis
Oxazolidinones are known to participate in various chemical reactions. The stereochemical inversion of (R)-5-hydroxymethyl-3-tert-butyl-2-oxazolidinone to its (S)-isomer has been achieved, showcasing the potential for stereospecific transformations within this class of compounds . The synthesis of isomeric 2-oxazolidinones from amino propanediols also highlights the reactivity of these molecules under different experimental conditions .
Physical and Chemical Properties Analysis
The physical and chemical properties of oxazolidinone derivatives are influenced by their molecular structure. The presence of hydrogen bonds and van der Waals interactions in the crystal packing of certain oxazolidinone compounds suggests that similar intermolecular forces could affect the solubility and stability of (R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one . The high fluorescence quantum yields of some oxazolidinone derivatives also imply that (R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one may exhibit notable photophysical properties .
Scientific Research Applications
Antimicrobial Activity of Oxazolidinones
Oxazolidinones represent a novel class of synthetic antimicrobial agents, showcasing a unique mechanism of protein synthesis inhibition. They display bacteriostatic activity against significant human pathogens like methicillin-resistant Staphylococcus aureus, vancomycin-resistant enterococci, and penicillin-resistant Streptococcus pneumoniae. Linezolid, a clinically developed oxazolidinone, has favorable pharmacokinetic and toxicity profiles, with high oral bioavailability. Its efficacy against gram-positive pathogens in experimental models and phase II trials is notable, indicating its promise as an alternative treatment for serious infections caused by resistant gram-positive organisms (Diekema & Jones, 2000).
Oxazolidinones in Tuberculosis Treatment
The resurgence in anti-tuberculosis (TB) drug discovery efforts has introduced oxazolidinones as a part of new drug regimens for TB disease and latent TB infection. High-dose rifamycins and fluoroquinolones have shown treatment-shortening potential for drug-sensitive TB. Oxazolidinones are in phase 2 testing and are seen as promising for improving the management of drug-resistant TB. This signifies the development of a robust pipeline of new anti-TB drugs, potentially capable of shortening treatment for drug-sensitive TB and enhancing the treatment of drug-resistant TB (Dooley, Nuermberger, & Diacon, 2013).
Enhanced Antimicrobial Activity with New Oxazolidinone Derivatives
Efforts to find new oxazolidinone-based antibacterial agents with improved biological profiles have been considerable. The major players in this field have been private companies that have performed intense research activities. A significant number of oxazolidinone derivatives are under study, with a large number of patent applications appearing in recent years. This indicates that significant advancements could be made, potentially introducing these oxazolidinones to the market (Poce, Zappia, Porretta, Botta, & Biava, 2008).
Drug Delivery Systems: Cyclodextrin Inclusion Complexes with Oxazolidinones
Cyclodextrins (CDs) are cyclic oligosaccharides that form inclusion complexes with various molecules, including oxazolidinones. These complexes have been used in drug-delivery applications to improve solubility, modify drug-release profiles, enhance antimicrobial activity, and improve biological membrane permeability. The combination of CDs with oxazolidinones and other antibiotics presents a promising approach for creating sophisticated drug-delivery systems, potentially offering accelerated or prolonged dissolution profiles (Boczar & Michalska, 2022).
Resistance Challenges and Mechanisms in Linezolid Treatment
Although oxazolidinone antibiotics like linezolid have shown potent activity against Gram-positive bacterial pathogens, the emergence of linezolid-resistant Staphylococcus poses significant challenges. The resistance is predominantly due to mutations in the 23S rRNA or the presence of a transmissible cfr ribosomal methyltransferase. This emergence of linezolid resistance complicates the clinical treatment of infections caused by these organisms, especially coagulase-negative Staphylococcus (Gu, Kelesidis, Tsiodras, Hindler, & Humphries, 2013).
Safety And Hazards
properties
IUPAC Name |
(5R)-3-(3-fluorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10FNO3/c11-7-2-1-3-8(4-7)12-5-9(6-13)15-10(12)14/h1-4,9,13H,5-6H2/t9-/m1/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XYUGDJIYKLSISX-SECBINFHSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(OC(=O)N1C2=CC(=CC=C2)F)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1[C@@H](OC(=O)N1C2=CC(=CC=C2)F)CO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10FNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80933665 | |
Record name | 3-(3-Fluorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80933665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-3-(3-Fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one | |
CAS RN |
149524-42-5 | |
Record name | 3-(3-Fluorophenyl)-5-(hydroxymethyl)-1,3-oxazolidin-2-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80933665 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Compound 2 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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